Cas no 1805588-49-1 (Ethyl 6-aminomethyl-2-cyano-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 6-aminomethyl-2-cyano-3-(trifluoromethyl)phenylacetate
• CAS No: 1805588-49-1
• MF: C₁₃H₁₃F₃N₂O₂
• MW: 286.249733686447
• CID: 4946277
• Update Time: 2025-10-31

Ethyl 6-aminomethyl-2-cyano-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-aminomethyl-2-cyano-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H13F3N2O2/c1-2-20-12(19)5-9-8(6-17)3-4-11(10(9)7-18)13(14,15)16/h3-4H,2,5-6,17H2,1H3
• InChI Key： UHHWGBQPWQLTBE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CN)=C(C=1C#N)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 1.5
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 6-aminomethyl-2-cyano-3-(trifluoromethyl)phenylacetate

Ethyl 6-aminomethyl-2-cyano-3-(trifluoromethyl)phenylacetate (CAS No. 1805588-49-1): A Comprehensive Overview

Ethyl 6-aminomethyl-2-cyano-3-(trifluoromethyl)phenylacetate (CAS No. 1805588-49-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular formula of Ethyl 6-aminomethyl-2-cyano-3-(trifluoromethyl)phenylacetate underscores its complexity, featuring a phenyl ring substituted with an amino group, a cyano group, and a trifluoromethyl group. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in organic synthesis. The presence of the ethyl ester moiety further enhances its versatility, allowing for further derivatization and functionalization.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The trifluoromethyl group in Ethyl 6-aminomethyl-2-cyano-3-(trifluoromethyl)phenylacetate is particularly noteworthy, as it is known to improve the pharmacokinetic profiles of drugs. This has led to extensive research into its potential applications in drug design and discovery.

The compound's structural features also make it a promising candidate for use in medicinal chemistry. The combination of an amino group and a cyano group provides multiple sites for chemical modification, enabling the synthesis of diverse derivatives with tailored biological activities. Such modifications are crucial for optimizing drug efficacy and minimizing side effects.

Recent studies have highlighted the role of Ethyl 6-aminomethyl-2-cyano-3-(trifluoromethyl)phenylacetate in the development of novel therapeutic agents. For instance, researchers have explored its potential as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. These inhibitors have shown promise in preclinical studies, demonstrating their ability to modulate key enzymes and receptors involved in diseases such as cancer and inflammation.

The cyano group in the molecule is particularly interesting from a chemical perspective. It not only contributes to the overall reactivity of the compound but also serves as a handle for further functionalization. This has allowed chemists to design complex molecules with specific biological activities by strategically introducing additional functional groups at this position.

The trifluoromethyl group is another critical feature that enhances the compound's utility. Its electron-withdrawing nature increases the lipophilicity of molecules derived from it, which can improve their absorption and distribution within the body. This property is particularly valuable in drug development, where optimizing pharmacokinetic parameters is essential for achieving therapeutic efficacy.

From a synthetic chemistry standpoint, Ethyl 6-aminomethyl-2-cyano-3-(trifluoromethyl)phenylacetate offers several advantages as an intermediate. Its well-defined reactivity allows for efficient transformations under mild conditions, minimizing unwanted side reactions. This makes it an attractive choice for large-scale synthesis and industrial applications.

The pharmaceutical industry has been particularly keen on exploring the potential of fluorinated compounds due to their favorable pharmacological properties. The incorporation of fluorine atoms into drug molecules can lead to improved stability, bioavailability, and metabolic resistance. As such, compounds like Ethyl 6-aminomethyl-2-cyano-3-(trifluoromethyl)phenylacetate are being increasingly utilized in the design of next-generation therapeutics.

In conclusion, Ethyl 6-aminomethyl-2-cyano-3-(trifluoromethyl)phenylacetate (CAS No. 1805588-49-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate with broad applications in drug development. The ongoing research into its derivatives continues to uncover new possibilities for treating various diseases, underscoring its importance in modern medicinal chemistry.